Cas no 92238-49-8 (1,3,5-Triazin-2-amine,4-cyclopropyl-6-methoxy-)

• Product Name: 1,3,5-Triazin-2-amine,4-cyclopropyl-6-methoxy-
• CAS No: 92238-49-8
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 800536
• PubChem ID: 2726591
• Update Time: 2025-04-19

1,3,5-Triazin-2-amine,4-cyclopropyl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4-cyclopropyl-6-methoxy-
• 4-CYCLOPROPYL-6-METHOXY-1,3,5-TRIAZIN-2-AMINE
• Maybridge3_004985
• SCHEMBL9187377
• EN300-7815859
• SB73646
• 3-Oxo-3-thiophen-2-yl-propionicacidmethylester
• CIPMQUDTRNJWHR-UHFFFAOYSA-N
• SR-01000636864-1
• CS-0261329
• AKOS006275391
• 2-cyclopropyl-4-amino-6-methoxy-1,3,5-triazine
• Z1198149212
• CCG-47231
• DTXSID10369413
• 2-amino-4-cyclopropyl-6-methoxy-1,3,5-triazine
• IDI1_016372
• HMS1445C13
• Oprea1_507010
• 92238-49-8

• Inchi： 1S/C7H10N4O/c1-12-7-10-5(4-2-3-4)9-6(8)11-7/h4H,2-3H2,1H3,(H2,8,9,10,11)
• InChI Key： CIPMQUDTRNJWHR-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(N)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 166.08546096g/mol
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.346
• Boiling Point: 389°Cat760mmHg
• Flash Point: 189.1°C
• Refractive Index: 1.622